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Compound of Interest

Compound Name: Glycyl-L-alanine

Cat. No.: B1332730 Get Quote

An In-depth Technical Guide to Glycyl-L-alanine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycyl-L-alanine is a dipeptide composed of glycine and L-alanine, the two simplest

proteinogenic amino acids. This document provides a comprehensive overview of its chemical

structure, physicochemical properties, and biological significance. Detailed experimental

protocols for the characterization of this dipeptide are also presented. This guide is intended to

serve as a technical resource for researchers and professionals in the fields of biochemistry,

pharmacology, and drug development.

Chemical Structure and Identification
Glycyl-L-alanine is formed through the condensation of glycine and L-alanine via a peptide

bond. Its systematic and molecular identifiers are crucial for unambiguous scientific

communication and are summarized below.

Chemical Identifiers
A compilation of the key chemical identifiers for Glycyl-L-alanine is provided in Table 1.
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Identifier Value

IUPAC Name
(2S)-2-[(2-aminoacetyl)amino]propanoic acid[1]

[2]

SMILES String C--INVALID-LINK--NC(=O)CN[1]

InChI
InChI=1S/C5H10N2O3/c1-3(5(9)10)7-4(8)2-

6/h3H,2,6H2,1H3,(H,7,8)(H,9,10)/t3-/m0/s1[1][2]

InChIKey VPZXBVLAVMBEQI-VKHMYHEASA-N[1][2]

CAS Number 3695-73-6[1][2]

Molecular Formula C5H10N2O3[1][2]

Chemical Structure Diagram
The two-dimensional chemical structure of Glycyl-L-alanine illustrates the arrangement of its

atoms and the peptide bond linking the glycine and L-alanine residues.
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Figure 1: 2D Chemical Structure of Glycyl-L-alanine.

Physicochemical Properties
The physical and chemical properties of Glycyl-L-alanine dictate its behavior in various

environments and are essential for its application in research and development.

Summary of Physicochemical Data
The key physicochemical properties of Glycyl-L-alanine are summarized in Table 2.
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Property Value Reference

Molecular Weight 146.14 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point
~230-235°C (with

decomposition)
[2][3]

Boiling Point (Predicted) 417.4 ± 30.0 °C [2][3]

pKa 3.15 (at 25°C) [2]

Water Solubility 698.6 g/L (at 24.99°C) [4]

Experimental Protocols
This section outlines the general methodologies for determining the key physicochemical

properties of dipeptides like Glycyl-L-alanine.

Determination of Melting Point
The melting point of a dipeptide can be determined using Fast Scanning Calorimetry (FSC) to

circumvent decomposition that may occur with slower heating methods.[5]

Protocol:

A small sample of the dipeptide is placed in the calorimeter.

The sample is subjected to a rapid heating and cooling cycle.

The melting temperature is identified as the onset temperature of the melting peak in the

heat flow curve during the heating step.[4][5]

The enthalpy of melting is determined from the area under the melting peak.[5]
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Figure 2: Workflow for Melting Point Determination using FSC.
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Determination of Solubility
The solubility of a peptide is determined by its amino acid composition and sequence.

Protocol:

Attempt to dissolve a small, known amount of the peptide in deionized water.

If the peptide is insoluble, determine its net charge at a neutral pH. Glycyl-L-alanine is

neutral.

For neutral peptides, organic solvents such as DMSO, acetonitrile, or methanol can be used

to aid dissolution.

Sonication can be applied to enhance solubility, but care should be taken to avoid heating

and potential degradation of the peptide.

The concentration of the dissolved peptide can be determined using techniques like UV-Vis

spectrophotometry.

Determination of pKa
The pKa values of a peptide can be determined using methods such as capillary zone

electrophoresis (CZE) or NMR spectroscopy.[6][7]

Protocol (using CZE):

Prepare a series of background electrolytes with varying pH values.

Inject a sample of the dipeptide into the capillary filled with a specific pH buffer.

Apply a voltage and measure the electrophoretic mobility of the dipeptide.

Repeat the measurement at different pH values.

Plot the effective electrophoretic mobility against pH. The pKa value corresponds to the pH

at the inflection point of the resulting sigmoidal curve.[7]
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Biological Role and Significance
Glycyl-L-alanine, as a dipeptide, is primarily involved in protein metabolism. It can be

hydrolyzed into its constituent amino acids, glycine and L-alanine, which then enter their

respective metabolic pathways.

Metabolic Fate
Upon ingestion or cellular uptake, Glycyl-L-alanine can be cleaved by peptidases into glycine

and L-alanine. L-alanine plays a significant role in the Glucose-Alanine Cycle, a crucial

metabolic pathway for transporting nitrogen from peripheral tissues to the liver.

In muscle, glucose is metabolized to pyruvate, which can be transaminated by alanine

aminotransferase to form L-alanine. This L-alanine is then transported to the liver, where it is

converted back to pyruvate. The pyruvate can then be used for gluconeogenesis to produce

glucose, which is released back into the bloodstream.
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Figure 3: The Glucose-Alanine Cycle.

Conclusion
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Glycyl-L-alanine is a fundamental dipeptide with well-defined chemical and physical

properties. Its role as a metabolite, primarily through its constituent amino acids, is of significant

interest in understanding cellular metabolism and nitrogen transport. The experimental

protocols and data presented in this guide provide a solid foundation for researchers and

professionals working with this and similar dipeptides in various scientific and developmental

contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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